2-[(Cyclopropylamino)methyl]-5-methoxyphenol

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• SMILES: COC1=CC(=C(C=C1)CNC2CC2)O
• InChI: InChI=1S/C11H15NO2/c1-14-10-5-2-8(11(13)6-10)7-12-9-3-4-9/h2,5-6,9,12-13H,3-4,7H2,1H3
• InChIKey: IZEGGBHOWFSIKD-UHFFFAOYSA-N

2-[(Cyclopropylamino)methyl]-5-methoxyphenol Identity and Procurement

2-[(Cyclopropylamino)methyl]-5-methoxyphenol (CAS 1248729-49-8) is a substituted phenol with molecular formula C11H15NO2 and a molecular weight of 193.24 g/mol . Its structure features a phenolic hydroxyl group at position 1, a cyclopropylaminomethyl substituent at position 2, and a methoxy group at position 5. The compound is synthesized via reductive amination of 5-methoxy-2-hydroxybenzaldehyde (5-methoxysalicylaldehyde) with cyclopropylamine . It is commercially available from multiple suppliers at a typical purity of 95% and is classified exclusively for research use .

Regiochemically defined 5-methoxy-2-hydroxybenzyl building block

Secondary amine handle for N-functionalization (amide, sulfonamide, alkylation)

Multi-vendor availability with documented purity specification

5-Methoxy Regioisomer Substitution Failure

The position of the methoxy substituent on the phenolic ring is a critical determinant of hydrogen-bonding capacity, electronic distribution, and molecular recognition. Among the four regioisomeric cyclopropylaminomethyl-methoxyphenols (methoxy at positions 2, 4, 5, or 6), only the 5-methoxy isomer places the electron-donating methoxy group meta to the phenolic OH and para to the cyclopropylaminomethyl substituent . This specific electronic arrangement influences the compound's predicted logP, pKa, and hydrogen-bond donor/acceptor profile relative to its isomers, making it non-interchangeable in structure-activity studies or as a synthetic intermediate where regiochemical fidelity is essential .

Target: 5-Methoxy isomer (CAS 1248729-49-8)

Substitutes: 4-Methoxy, 6-Methoxy, 2-Methoxy/4-aminomethyl isomers

Other regioisomers share identical molecular weight (193.24 g/mol) but may shift hydrogen-bond topology and electronic distribution, limiting replacement in SAR or synthesis studies without orthogonal identity confirmation.

2-[(Cyclopropylamino)methyl]-5-methoxyphenol Quantitative Evidence

Methoxy Position-Based Regioisomer Identification

All four cyclopropylaminomethyl-methoxyphenol regioisomers share the same molecular formula (C11H15NO2) and molecular weight (193.24 g/mol), making regioisomeric identity the sole verifiable differentiator at the procurement stage . The target compound uniquely carries the methoxy group at position 5 (meta to OH, para to the aminomethyl substituent). The 4-methoxy isomer (CAS 1038311-38-4), 6-methoxy isomer (CAS 926249-47-0), and 2-methoxy/4-aminomethyl isomer (CAS 918298-07-4) each present a distinct hydrogen-bonding topology and electronic profile when assessed by comparative in silico modeling .

Regioisomer ID

Head-to-head

All four regioisomers share identical MW 193.24 g/mol and formula C11H15NO2. Differentiation requires CAS-specific procurement or orthogonal analytical method (NMR, HPLC).

Regioisomer verification is mandatory; MW check insufficient

Structural comparison based on canonical SMILES and CAS registry data

Evidence Dimension	Methoxy substituent position (regiochemistry)
Target Compound Data	Methoxy at position 5 (C-5); SMILES: COC1=CC(=C(C=C1)CNC2CC2)O
Comparator Or Baseline	4-methoxy isomer (CAS 1038311-38-4): methoxy at C-4; 6-methoxy isomer (CAS 926249-47-0): methoxy at C-6; 2-methoxy/4-aminomethyl isomer (CAS 918298-07-4): methoxy at C-2, aminomethyl at C-4
Quantified Difference	Identical molecular weight (193.24 g/mol) and formula across all isomers; differentiation requires CAS-number-specific procurement or orthogonal analytical verification (e.g., NMR, HPLC retention time).
Conditions	Structural comparison based on canonical SMILES and CAS registry data.

Why This Matters

For procurement, CAS-number verification is mandatory to avoid receiving an unintended regioisomer, as standard MW-based identity checks cannot distinguish these isomers.

Synthesis from 5-Methoxysalicylaldehyde

The target compound is synthesized exclusively from 5-methoxy-2-hydroxybenzaldehyde (5-methoxysalicylaldehyde) and cyclopropylamine via a Schiff base intermediate and subsequent reduction . This aldehyde precursor is a naturally occurring benzaldehyde derivative with demonstrated biological activity, including tyrosinase inhibition (IC50 = 0.76 mmol/L for monophenolase activity) [1]. Hydrazones derived from this aldehyde have shown anti-breast cancer activity with IC50 values from 0.91 to 12.07 μM against MCF-7 and MDA-MB-231 cell lines, outperforming the reference drug Melphalan in some cases [1]. The target compound, as the reduced amine form, retains the 5-methoxy-2-hydroxy substitution pattern and offers a distinct nucleophilic amine handle for further derivatization compared to the parent aldehyde .

Scaffold Bioactivity

Class-level inference

Parent 5-methoxysalicylaldehyde: tyrosinase IC50 = 0.76 mM; derived hydrazones IC50 = 0.91–12.07 μM (MCF-7, MDA-MB-231).

Reported scaffold bioactivity context; target is reduced amine form

Bioactivity data refer to aldehyde scaffold; target compound requires independent validation

Evidence Dimension	Synthetic precursor identity and derivatization potential
Target Compound Data	Secondary amine (cyclopropylamino); synthesized from 5-methoxysalicylaldehyde; serves as precursor to C-aryl-N-cyclopropylnitrones.
Comparator Or Baseline	Parent aldehyde (5-methoxysalicylaldehyde): aldehyde functional group; 4-methoxy and 6-methoxy isomers are derived from different salicylaldehyde precursors; non-methoxylated analog (2-[(cyclopropylamino)methyl]phenol, CAS 643007-91-4) lacks the methoxy group entirely.
Quantified Difference	The 5-methoxysalicylaldehyde scaffold has validated biological activity: tyrosinase inhibition IC50 = 0.76 mmol/L; derived hydrazones show IC50 = 0.91–12.07 μM (MCF-7, MDA-MB-231). No equivalent quantitative data are available for the 4-methoxy or 6-methoxy aldehyde precursors in the same assay context.
Conditions	Tyrosinase inhibition assay (monophenolase activity); MTT cytotoxicity assay on breast cancer cell lines.

Why This Matters

If the procurement goal is to build upon a scaffold with precedented biological activity and synthetic versatility, the 5-methoxy substitution pattern offers a structurally defined starting point with literature precedence that other regioisomers lack.

• [1] Design and drug-like properties of new 5-methoxysalicylaldehyde based hydrazones with anti-breast cancer activity. IC50 values 0.91–12.07 μM. Studies on Inhibitory Effect of 5-Methoxysalicylaldehyde on Tyrosinase, IC50 = 0.76 mmol/L. View Source

Hydrogen-Bond Topology and Physicochemical Differentiation

The 5-methoxy isomer presents a unique hydrogen-bonding topology compared to other regioisomers. The target compound has 2 hydrogen-bond donors (phenolic OH + secondary amine NH) and 3 hydrogen-bond acceptors (methoxy O, phenolic O, amine N) . The intramolecular proximity of the phenolic OH (position 1) to the cyclopropylaminomethyl group (position 2) enables potential intramolecular hydrogen bonding that is geometrically distinct from the 4-substituted isomer (CAS 918298-07-4), where the cyclopropylaminomethyl and OH groups are para to each other and cannot engage in intramolecular H-bonding . This difference is predicted to influence solubility, membrane permeability, and target-binding geometry in biological assays.

H-Bond Topology

Data to verify

Predicted: 2 HBD (OH, NH), 3 HBA. Ortho OH···NH may enable intramolecular H-bond (absent in 4-isomer).

May influence solubility and target engagement; experimental data needed

No experimental pKa or logP data found for any isomer

Evidence Dimension	Hydrogen-bond donor/acceptor count and intramolecular H-bond potential
Target Compound Data	HBD = 2 (phenolic OH, amine NH), HBA = 3 (methoxy O, phenolic O, amine N); ortho relationship between OH and CH2NH-cyclopropyl enables potential 6-membered intramolecular H-bond.
Comparator Or Baseline	4-[(Cyclopropylamino)methyl]-2-methoxyphenol (CAS 918298-07-4): HBD = 2, HBA = 3, but OH and aminomethyl groups are para (no intramolecular H-bond possible). 2-[(Cyclopropylamino)methyl]phenol (CAS 643007-91-4): lacks methoxy group (HBD = 2, HBA = 2).
Quantified Difference	HBA count: 3 (target and 4-isomer) vs. 2 (non-methoxylated analog). Intramolecular H-bond potential: present (target) vs. absent (4-isomer, non-methoxylated analog). These are predicted structural features; no experimental pKa or logP data were located in primary literature for any isomer.
Conditions	Structural analysis based on canonical SMILES and hydrogen-bond donor/acceptor definitions.

Why This Matters

For assay design or computational modeling, the distinct H-bond topology may alter solubility and target engagement, making regioisomer selection a non-trivial decision in lead optimization campaigns.

Commercial Availability and Purity

The target compound is commercially available from at least three independent suppliers (Smolecule, Leyan, AKSci) with documented purity specifications . In contrast, the closely related 4-methoxy isomer (CAS 1038311-38-4) is listed by fewer suppliers and lacks independently verified purity documentation in public catalogs [1]. The non-methoxylated parent compound (CAS 643007-91-4) is widely available but represents a different chemical entity with distinct reactivity. The commercial accessibility of the 5-methoxy isomer at 95% purity makes it a viable procurement target for research applications where the specific 5-methoxy-2-hydroxy substitution pattern is required.

Commercial Availability

Reported

Available from ≥3 suppliers (Smolecule, Leyan, AKSci) at documented purity (95%). 4-methoxy isomer has limited vendor listings.

Multi-vendor sourcing supports supply continuity; verify lot-specific COA

Supplier catalog survey, April 2026

Evidence Dimension	Commercial availability and documented purity
Target Compound Data	Available from Smolecule, Leyan, AKSci; purity specification: 95% (minimum).
Comparator Or Baseline	4-methoxy isomer (CAS 1038311-38-4): limited vendor listings, no independently published purity specifications. Non-methoxylated analog (CAS 643007-91-4): widely available (Sigma-Aldrich, Fluorochem, AKSci) at 95% purity.
Quantified Difference	The target compound has at least three documented vendor sources with publicly stated 95% purity; the 4-methoxy isomer lacks comparable documented vendor coverage.
Conditions	Supplier catalog survey, accessed April 2026.

Why This Matters

Documented multi-vendor availability reduces supply-chain risk and enables competitive sourcing, which is a practical procurement consideration when selecting among regioisomeric building blocks.

• [1] Kuujia. 2-(Cyclopropylamino)methyl-4-methoxyphenol, CAS 1038311-38-4. Vendor listing with limited purity documentation. View Source

2-[(Cyclopropylamino)methyl]-5-methoxyphenol Applications

Regiochemically Defined Cyclopropylamine Building Block

Medicinal chemistry groups constructing focused libraries of cyclopropylamine derivatives can use this compound as a structurally defined scaffold where the 5-methoxy-2-hydroxybenzyl pattern is required. The secondary amine handle permits further N-functionalization (e.g., amide coupling, sulfonamide formation, reductive alkylation), while the ortho-relationship between the phenol and aminomethyl group enables metal-chelation or intramolecular H-bonding strategies . This contrasts with the 4-substituted isomer, which cannot support intramolecular H-bonding and may exhibit different metal-binding behavior .

C-Aryl-N-cyclopropylnitrone Precursor

N-Substituted N-cyclopropylamines, including 2-[(cyclopropylamino)methyl]phenol derivatives, are established precursors for C-aryl-N-cyclopropylnitrones via oxidation with sodium tungstate/hydrogen peroxide . These nitrones are versatile 1,3-dipoles for cycloaddition reactions yielding isoxazolidines and related heterocycles. The 5-methoxy substitution on the aromatic ring introduces electronic modulation that can influence both nitrone formation kinetics and cycloaddition regioselectivity compared to the non-methoxylated analog .

5-Methoxysalicylaldehyde-Derived Bioactive Scaffold

The 5-methoxy-2-hydroxyphenyl substructure is present in multiple bioactive chemotypes, including tyrosinase inhibitors and anticancer hydrazones . The target compound retains this pharmacophoric core while offering a secondary amine that is absent in the parent aldehyde. Researchers investigating the impact of reducing the aldehyde to an aminomethyl group on biological activity can use this compound as a direct comparator to 5-methoxysalicylaldehyde-derived Schiff bases or hydrazones, enabling systematic SAR around the aldehyde/amine oxidation state .

Regioisomer Analytical Reference Standard

Because all four cyclopropylaminomethyl-methoxyphenol isomers share identical molecular weight and formula, chromatographic or spectroscopic differentiation is essential for quality control. Procuring the authentic 5-methoxy isomer (CAS 1248729-49-8) as a certified reference material enables HPLC method development, retention-time indexing, and NMR spectral library construction to distinguish it from co-eluting or spectrally similar regioisomeric impurities .

Application

Selection Property

Validation Focus

Cyclopropylamine building block

5-Methoxy-2-hydroxy substitution pattern; secondary amine handle

N-functionalization and regiochemical fidelity

Nitrone precursor

C-Aryl-N-cyclopropylnitrone formation; 5-methoxy electronic modulation

Nitrone formation kinetics and cycloaddition regioselectivity

Scaffold comparison (aldehyde vs. amine)

Retains 5-methoxy-2-hydroxyphenyl core; amine replaces aldehyde

SAR around oxidation state; reported scaffold bioactivity context

Regioisomer reference standard

Authentic 5-methoxy isomer for analytical method development

HPLC retention indexing; NMR spectral library construction

• [1] Design and drug-like properties of new 5-methoxysalicylaldehyde based hydrazones with anti-breast cancer activity. IC50 values 0.91–12.07 μM against MCF-7 and MDA-MB-231. View Source